Cas no 244219-96-3 (isoquinoline-1,7-diamine)
isoquinoline-1,7-diamine structure
Product Name:isoquinoline-1,7-diamine
CAS No:244219-96-3
MF:C9H9N3
MW:159.187861204147
MDL:MFCD18802667
CID:245854
PubChem ID:21862655
Update Time:2025-08-03
isoquinoline-1,7-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Isoquinolinediamine
- isoquinoline-1,7-diamine
- 1,7-diaminoisoquinoline
- 1,7-Isoquinolinediamine(9CI)
- AG-E-72709
- CTK1A0369
- SureCN5989271
- DTXSID60618968
- isoquinoline-1, 7-diamine
- SCHEMBL5989271
- CHEMBL3357797
- SCHEMBL23428953
- FT-0770086
- Z1216821804
- EN300-263947
- AKOS027403427
- 244219-96-3
-
- MDL: MFCD18802667
- Inchi: 1S/C9H9N3/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H,10H2,(H2,11,12)
- InChI Key: PUIYPHIFMLGHFX-UHFFFAOYSA-N
- SMILES: N1C=CC2C=CC(=CC=2C=1N)N
Computed Properties
- Exact Mass: 159.07977
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.93
isoquinoline-1,7-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144673-1g |
isoquinoline-1,7-diamine |
244219-96-3 | 97% | 1g |
$964 | 2024-07-28 | |
| TRC | I822403-2.5mg |
isoquinoline-1,7-diamine |
244219-96-3 | 2.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I822403-5mg |
isoquinoline-1,7-diamine |
244219-96-3 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I822403-25mg |
isoquinoline-1,7-diamine |
244219-96-3 | 25mg |
$ 250.00 | 2022-06-04 | ||
| Enamine | EN300-263947-0.05g |
isoquinoline-1,7-diamine |
244219-96-3 | 95.0% | 0.05g |
$190.0 | 2025-03-21 | |
| Enamine | EN300-263947-0.1g |
isoquinoline-1,7-diamine |
244219-96-3 | 95.0% | 0.1g |
$282.0 | 2025-03-21 | |
| Enamine | EN300-263947-0.25g |
isoquinoline-1,7-diamine |
244219-96-3 | 95.0% | 0.25g |
$403.0 | 2025-03-21 | |
| Enamine | EN300-263947-0.5g |
isoquinoline-1,7-diamine |
244219-96-3 | 95.0% | 0.5g |
$635.0 | 2025-03-21 | |
| Enamine | EN300-263947-1.0g |
isoquinoline-1,7-diamine |
244219-96-3 | 95.0% | 1.0g |
$815.0 | 2025-03-21 | |
| Enamine | EN300-263947-2.5g |
isoquinoline-1,7-diamine |
244219-96-3 | 95.0% | 2.5g |
$1596.0 | 2025-03-21 |
isoquinoline-1,7-diamine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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